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Introduction
Liperfluo is a fluorescent probe specifically designed for the detection of lipid peroxides within

cellular membranes.[1][2][3] As a derivative of perylene, Liperfluo offers high sensitivity and

selectivity for lipid hydroperoxides.[4][5] Its oxidized form is nearly non-fluorescent in aqueous

environments but exhibits strong fluorescence in lipophilic sites, such as cell membranes,

making it an ideal tool for analyzing lipid peroxidation in living cells via flow cytometry and

fluorescence microscopy.[1][2][6][7] The accumulation of lipid peroxides is a key event in

cellular oxidative stress and is a hallmark of ferroptosis, a form of iron-dependent, non-

apoptotic cell death.[8][9][10][11] Consequently, Liperfluo has become a valuable reagent in

ferroptosis research.[1][2]

The probe has excitation and emission wavelengths of approximately 524 nm and 535 nm,

respectively, which helps to minimize photodamage and cellular autofluorescence.[1][2][3][6][7]

Upon reacting with lipid hydroperoxides, Liperfluo is oxidized, leading to a significant increase

in its fluorescence intensity.[5] This property allows for the quantitative assessment of lipid

peroxidation levels in individual cells within a population using flow cytometry.
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Signaling Pathways and Experimental Workflow
Lipid Peroxidation and Ferroptosis Signaling
Lipid peroxidation is a complex process involving the oxidative degradation of lipids, particularly

polyunsaturated fatty acids (PUFAs), within cellular membranes.[12][13][14] This process can

be initiated by reactive oxygen species (ROS) and is closely linked to cellular signaling and

various pathological conditions.[15][16] Ferroptosis is a regulated form of cell death driven by

the iron-dependent accumulation of lipid peroxides.[8][9][10][17] Key regulators of this pathway

include glutathione peroxidase 4 (GPX4), which detoxifies lipid hydroperoxides, and system

Xc-, which imports cystine for the synthesis of glutathione (GSH), a necessary cofactor for

GPX4.[8][11] Inhibition of these protective mechanisms leads to the accumulation of lipid

peroxides and subsequent cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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